Cas no 265112-64-9 ((3S,4S)-Methyl 1-methyl-4-(naphthalen-2-yl)piperidine-3-carboxylate)

• Product Name: (3S,4S)-Methyl 1-methyl-4-(naphthalen-2-yl)piperidine-3-carboxylate
• CAS No: 265112-64-9
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 1040269
• PubChem ID: 10684403
• Update Time: 2025-06-09

(3S,4S)-Methyl 1-methyl-4-(naphthalen-2-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-Methyl 1-methyl-4-(naphthalen-2-yl)piperidine-3-carboxylate
• (3S,4S)-Methyl 1-methyl-4-(phthalen-2-yl)piperidine-3-carboxylate
• methyl (3S,4S)-1-methyl-4-naphthalen-2-ylpiperidine-3-carboxylate
• (3S,4S)-methyl-1-methyl-4-(naphthalen-2-yl)piperidine-3-carboxylate
• AK-82107
• ANW-67829
• CHEMBL2079663
• CTK8C2112
• KB-114280
• 265112-64-9
• N,O-dimethyl-4-(2-naphthyl)piperidine-3-carboxylate
• DB-327775
• Methyl (3S,4S)-1-methyl-4-(naphthalen-2-yl)piperidine-3-carboxylate
• Q15409375
• DTXSID80443517
• SCHEMBL20942840
• (3S,4S)-Methyl1-methyl-4-(naphthalen-2-yl)piperidine-3-carboxylate
• Methyl (3S,4S)-1-methyl-4-(2-naphthyl)-3-piperidinecarboxylate

• Inchi： 1S/C18H21NO2/c1-19-10-9-16(17(12-19)18(20)21-2)15-8-7-13-5-3-4-6-14(13)11-15/h3-8,11,16-17H,9-10,12H2,1-2H3/t16-,17-/m1/s1
• InChI Key： HGWWVVYOQKETON-IAGOWNOFSA-N
• SMILES： O(C)C([C@@H]1CN(C)CC[C@@H]1C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 283.157228913g/mol
• Monoisotopic Mass: 283.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (3S,4S)-Methyl 1-methyl-4-(naphthalen-2-yl)piperidine-3-carboxylate

Introduction to (3S,4S)-Methyl 1-methyl-4-(naphthalen-2-yl)piperidine-3-carboxylate (CAS No. 265112-64-9)

CAS No. 265112-64-9 refers to a specific chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, formally known as (3S,4S)-Methyl 1-methyl-4-(naphthalen-2-yl)piperidine-3-carboxylate, is a complex organic molecule with a piperidine core substituted with a naphthalene group and methyl groups at strategic positions. The stereochemistry of this compound, particularly the (3S,4S) configuration, plays a crucial role in its biological activity and potential therapeutic applications.

The piperidine scaffold is a common motif in medicinal chemistry due to its favorable pharmacokinetic properties and ability to interact with biological targets. In this particular compound, the presence of a naphthalen-2-yl group introduces additional hydrophobicity, which can influence its binding affinity and selectivity. The (3S,4S) stereochemistry is particularly noteworthy, as it has been shown to enhance the efficacy of certain drug candidates by optimizing their interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to better understand the structural and functional properties of this compound. These studies suggest that the (3S,4S)-configuration may confer improved solubility and metabolic stability, making it a promising candidate for further development. Additionally, the naphthalen-2-yl group has been identified as a key pharmacophore in several bioactive molecules, further highlighting the potential of this compound.

In the context of drug discovery, (3S,4S)-Methyl 1-methyl-4-(naphthalen-2-yl)piperidine-3-carboxylate has been explored for its potential in treating various neurological and cardiovascular disorders. The piperidine ring is known to interact with neurotransmitter receptors, making it a viable candidate for drugs targeting conditions such as depression, anxiety, and Parkinson's disease. Furthermore, the naphthalenyl moiety may contribute to anti-inflammatory effects by modulating immune responses.

One of the most exciting aspects of this compound is its potential as a lead structure for novel therapeutics. Researchers have utilized high-throughput screening techniques to identify derivatives of (3S,4S)-Methyl 1-methyl-4-(naphthalen-2-yl)piperidine-3-carboxylate that exhibit enhanced potency and reduced side effects. These derivatives have shown promise in preclinical studies, demonstrating mechanisms of action that could revolutionize treatment strategies for several diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary techniques, have been employed to achieve the desired (3S,4S) configuration with high enantiomeric purity. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of stereochemical control in drug development.

From a regulatory perspective, CAS No. 265112-64-9 must be handled with care to ensure compliance with safety guidelines and environmental regulations. While this compound does not fall under the category of hazardous or controlled substances, proper handling procedures are essential to minimize risks associated with chemical exposure. Laboratories conducting research on this compound should adhere to good laboratory practices (GLP) and implement appropriate safety measures.

The future prospects for (3S,4S)-Methyl 1-methyl-4-(naphthalen-2-yl)piperidine-3-carboxylate are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from bench research to clinical use. As our understanding of molecular interactions continues to evolve, so too will our ability to harness the potential of this remarkable molecule.